octahydropyrrolo[1,2-a]azocin-5(1H)-one
Overview
Description
Octahydropyrrolo[1,2-a]azocin-5(1H)-one, also known as this compound, is a useful research compound. Its molecular formula is C10H17NO and its molecular weight is 167.25 g/mol. The purity is usually 95%.
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Scientific Research Applications
Synthesis Methods
- A study by Likhosherstov et al. (1993) explored a new route for synthesizing octahydropyrrolo[1,2-a]pyrazine, a structural fragment of several drugs, via hydrogenation processes (Likhosherstov, Peresada, & Skoldinov, 1993).
Chemical Properties and Reactions
- Gagan (1964) discussed the properties and typical reactions of eight-membered rings containing nitrogen, like azocine, which is a π-electron analogue of cyclo-octatetraene and can be considered in relation to octahydropyrrolo[1,2-a]azocin-5(1H)-one (Gagan, 1964).
Medicinal Chemistry
- A study by Asano et al. (2013) discussed the design and synthesis of octahydropyrrolo[1,2-a]pyrazine derivatives as inhibitors of apoptosis proteins (IAP), highlighting their potential use in cancer therapy (Asano et al., 2013).
- Carotti et al. (2006) investigated ester derivatives of annulated tetrahydroazocines, including this compound derivatives, for their potential as selective acetylcholinesterase inhibitors (Carotti et al., 2006).
Biological and Pharmacological Activities
- Letavic et al. (2015) described the preclinical characterization of octahydropyrrolo[3,4-c]pyrroles as potent and selective orexin-2 antagonists, leading to a clinical candidate for treating primary insomnia (Letavic et al., 2015).
Chemical Applications
- Liu et al. (2016) established an Ag(I)-catalyzed atroposelective desymmetrization process for synthesizing octahydropyrrolo[3,4-c]pyrrole derivatives, showing significant potential in chemical synthesis (Liu, Tao, Cong, & Wang, 2016).
Properties
IUPAC Name |
2,3,6,7,8,9,10,10a-octahydro-1H-pyrrolo[1,2-a]azocin-5-one | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H17NO/c12-10-7-3-1-2-5-9-6-4-8-11(9)10/h9H,1-8H2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WAVKJQJIRKLOIG-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCC2CCCN2C(=O)CC1 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H17NO | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID20578236 | |
Record name | Octahydropyrrolo[1,2-a]azocin-5(1H)-one | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID20578236 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
167.25 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
111633-59-1 | |
Record name | Octahydropyrrolo[1,2-a]azocin-5(1H)-one | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID20578236 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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